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Compound of Interest

Compound Name: Aggreceride A

Cat. No.: B093251

Aggreceride A: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aggreceride A, a metabolite isolated from Streptomyces sp. OM-3209, has garnered attention
for its significant inhibitory effects on platelet aggregation. This technical guide provides a
comprehensive overview of the known physical, chemical, and biological properties of
Aggreceride A, intended to serve as a valuable resource for researchers in natural product
chemistry, pharmacology, and drug development.

Physicochemical Properties

Aggreceride A is a white powder with the molecular formula CisH3e0a.[1] It is soluble in
organic solvents such as acetone, methanol, and chloroform, but insoluble in water.[1] Due to
its conformational flexibility, a 3D structure has not been computationally generated.
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Property Value Source
Molecular Formula C1sH3604 [1]
Molecular Weight 316.5 g/mol PubChem

[(2R)-2,3-dihydroxypropyl]

IUPAC Name (12S5)-12- PubChem
methyltetradecanoate

CAS Number 19207-26-2 PubChem

Appearance White powder [1]

- Soluble in acetone, methanol,
Solubility _ ) [1]
chloroform; Insoluble in water

Biological Activity and Mechanism of Action

Aggreceride A is a potent inhibitor of platelet aggregation.[1] It demonstrates inhibitory activity
against aggregation induced by various agonists, including thrombin, adenosine diphosphate
(ADP), arachidonic acid, and platelet-activating factor (PAF).[1] Notably, it is less effective
against collagen-induced aggregation.[1] The acute toxicity (LDso) in mice has been
determined to be greater than 200 mg/kg via intravenous administration.[1] Aggreceride A
exhibits no antimicrobial activity.[1]

The mechanism of action of Aggreceride A is linked to the arachidonic acid metabolic
pathway. It has been shown to inhibit the formation of malondialdehyde (MDA), a byproduct of
lipid peroxidation, during thrombin-induced platelet aggregation.[1] This suggests that
Aggreceride A's target is at or downstream of arachidonic acid metabolism in the platelet
activation cascade.

Signaling Pathway

The following diagram illustrates the proposed mechanism of action for Aggreceride A within
the arachidonic acid pathway of platelet aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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